Cas no 91121-60-7 (2-Butenoicacid, 3-[4-(2-methylpropyl)phenyl]-)

• Product Name: 2-Butenoicacid, 3-[4-(2-methylpropyl)phenyl]-
• CAS No: 91121-60-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 799252
• PubChem ID: 4182409
• Update Time: 2025-04-19

2-Butenoicacid, 3-[4-(2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid, 3-[4-(2-methylpropyl)phenyl]-
• 2-Butenoicacid,3-[4-(2-methylpropyl)phenyl]-(9CI)
• 3-[4-(2-methylpropyl)phenyl]but-2-enoic acid
• DTXSID40400404
• 91121-60-7
• (E)-3-(4-(Isobutyl)phenyl)but-2-enoic acid

• Inchi： 1S/C14H18O2/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14(15)16/h4-7,9-10H,8H2,1-3H3,(H,15,16)
• InChI Key： AJTXFXLQDWEDDG-UHFFFAOYSA-N
• SMILES： OC(C=C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų